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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601

Diallyl Malonate Technical Support Center

Welcome to the technical support center for diallyl malonate. This resource is designed for
researchers, scientists, and drug development professionals to ensure the safe handling and
use of this chemical in a laboratory setting. Below you will find frequently asked questions
(FAQSs), troubleshooting guides, and detailed safety protocols.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with diallyl malonate?

Al: Diallyl malonate is classified as a hazardous chemical. The primary hazards include:
o Skin Irritation: Causes skin irritation.[1][2][3]

o Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

o Respiratory Irritation: May cause respiratory tract irritation.[1][2][3]

While the toxicological properties have not been fully investigated, it may be harmful if
swallowed, inhaled, or absorbed through the skin.[4]

Q2: What are the immediate first aid measures in case of exposure to diallyl malonate?

A2: In case of accidental exposure, follow these first aid measures immediately:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][4]

o Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with soap
and plenty of water for at least 15 minutes. If skin irritation persists, seek medical advice.[3]

[4]

 Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration. If symptoms occur, get medical attention.[3][4]

 Ingestion: Do not induce vomiting. Wash out the mouth with water and then drink plenty of
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[3][4]

Q3: What personal protective equipment (PPE) is required when handling diallyl malonate?
A3: Appropriate PPE is mandatory to ensure safety. This includes:

o Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields that
conform to EN166 or OSHA 29 CFR 1910.133 standards.[5]

» Hand Protection: Wear impervious, chemical-resistant gloves. Always inspect gloves for
damage before use and use proper glove removal techniques to avoid skin contact.[5]

o Body Protection: A lab coat or other appropriate protective clothing should be worn to
prevent skin contact.[5]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required. If ventilation is inadequate or if you are working with
larger quantities, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

[4]
Q4: How should | properly store diallyl malonate in the lab?

A4: Diallyl malonate should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[3][4] Keep it away from incompatible materials such as strong oxidizing agents,
acids, and bases.[3][4]
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Q5: What should I do in case of a diallyl malonate spill?

A5: In the event of a spill:

Ensure adequate ventilation and remove all sources of ignition.[5]

o Wear appropriate personal protective equipment (PPE), including respiratory protection if
necessary.[4]

o Absorb the spill with an inert, non-combustible absorbent material like sand, earth, or
vermiculite.[4][5]

o Collect the absorbed material into a suitable, closed container for disposal.[5]
e Do not let the chemical enter drains.[6]

o Clean the spill area thoroughly.

Troubleshooting Guide
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Issue

Possible Cause

Solution

Visible Fumes or Strong Odor

During Experiment

Inadequate ventilation or

overheating of the substance.

Immediately stop the
experiment and move to a
well-ventilated area. If you feel
unwell, seek medical attention.
Re-evaluate your experimental
setup to ensure proper
ventilation, such as working in

a fume hood.

Skin Redness or Irritation After

Handling

Direct skin contact with diallyl
malonate due to improper PPE

or handling.

As a first aid measure, wash
the affected area with soap
and water for at least 15
minutes.[4] If irritation persists,
seek medical attention. Review
your glove-wearing and
handling procedures to prevent

future contact.

Cloudy or Discolored Diallyl
Malonate

Contamination or degradation

of the chemical.

Do not use the chemical as it
may lead to unpredictable
experimental results. Dispose
of it according to your
institution's hazardous waste

guidelines.

Unexpectedly Vigorous

Reaction

Incompatibility with other
reagents or reaction
conditions. Diallyl malonate is
incompatible with strong
oxidizing agents, acids, and
bases.[3][4]

Carefully and safely quench
the reaction. Review your
experimental protocol to
identify any incompatible
substances. Always add
reagents slowly and control the

reaction temperature.

Quantitative Data Summary

The following table summarizes key quantitative data for diallyl malonate for quick reference.
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Property Value Source(s)
CAS Number 3195-24-2 [1][7]
Molecular Formula C13H2004 [11[7]
Molecular Weight 240.30 g/mol [1]
Appearance Colorless to pale yellow liquid [8]

Odor Fruity [8]

Boiling Point 128-130 °C at 12 mmHg [7]

Flash Point >110 °C (>230 °F) [7]

Density 0.994 g/mL at 25 °C [7]

Water Solubility

Sparingly soluble (0.72 g/L at
25°C)

[7]

Refractive Index

n20/D 1.446

[7]

Occupational Exposure Limits

(PEL, TLV)

Not established

[4]

Experimental Protocol: Safe Handling of Diallyl

Malonate

This protocol outlines the essential steps for the safe handling and use of diallyl malonate in a

laboratory setting.

1. Pre-Experiment Preparation

¢ Risk Assessment: Conduct a thorough risk assessment for your specific experiment,

considering the quantity of diallyl malonate to be used, the reaction conditions, and all other

chemicals involved.

e Information Review: Review the Safety Data Sheet (SDS) for diallyl malonate and all other

reagents.
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e Engineering Controls: Ensure that a properly functioning chemical fume hood is available.
Check that the safety shower and eyewash station are accessible and have been recently
tested.[5]

o Personal Protective Equipment (PPE): Assemble and inspect all necessary PPE:
o Chemical safety goggles or a face shield.
o Appropriate chemical-resistant gloves (e.g., nitrile).
o A flame-resistant lab coat.

2. Handling and Use

» Dispensing:

o Always handle diallyl malonate inside a chemical fume hood to minimize inhalation of
vapors.[5]

o Ground all equipment containing the material to prevent electrostatic discharge.[9]
o Keep the container tightly closed when not in use.[3][4]

o Experimental Procedure:

[e]

When transferring the liquid, do so carefully to avoid splashing.

o

If heating the substance, be aware that it can form explosive mixtures with air upon
intense heating.[6]

o

Keep away from heat, sparks, open flames, and other ignition sources.[5]

[¢]

Avoid contact with incompatible materials such as strong oxidizing agents, acids, and
bases.[3][4]

3. Post-Experiment Procedures

o Decontamination: Decontaminate the work area thoroughly after the experiment is complete.
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» Waste Disposal:

o Dispose of diallyl malonate waste and any contaminated materials in a designated
hazardous waste container.[6]

o All chemical waste must be disposed of in accordance with local, regional, and national
regulations. Consult your institution's environmental health and safety office for specific
guidance.[4][6]

o Do not mix diallyl malonate waste with other incompatible waste streams.
e PPE Removal and Hygiene:
o Properly remove and dispose of gloves and any other disposable PPE.

o Wash hands thoroughly with soap and water after handling the chemical.

Visualized Workflows
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Caption: Diallyl Malonate Safe Handling Workflow.
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Caption: Hazard Control Hierarchy for Diallyl Malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diallyl malonate handling and safety precautions to
avoid hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160601#diallyl-malonate-handling-and-safety-
precautions-to-avoid-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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